Cas no 94023-53-7 (3-Thiopheneacetic acid,2-methylpropyl ester)
94023-53-7 structure
Product Name:3-Thiopheneacetic acid,2-methylpropyl ester
CAS No:94023-53-7
MF:C10H14O2S
MW:198.281961917877
CID:809372
PubChem ID:3023341
Update Time:2025-04-19
3-Thiopheneacetic acid,2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiopheneacetic acid,2-methylpropyl ester
- 2-methylpropyl 2-thiophen-3-ylacetate
- isobutyl 3-thienylacetate
- EINECS 301-651-6
- DTXSID10240314
- NS00039921
- 94023-53-7
-
- Inchi: 1S/C10H14O2S/c1-8(2)6-12-10(11)5-9-3-4-13-7-9/h3-4,7-8H,5-6H2,1-2H3
- InChI Key: DEPSFIADZHYHQA-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CC(=O)OCC(C)C
Computed Properties
- Exact Mass: 198.071
- Monoisotopic Mass: 198.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.091
- Boiling Point: 259.7°Cat760mmHg
- Flash Point: 110.9°C
- Refractive Index: 1.511
3-Thiopheneacetic acid,2-methylpropyl ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
94023-53-7 (3-Thiopheneacetic acid,2-methylpropyl ester) Related Products
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